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Compound of Interest

Compound Name:
(6-Chloropyridin-2-

YL)methanesulfonyl chloride

Cat. No.: B13288123

Get Quote

Core Domain: Medicinal Chemistry | Heterocyclic Synthesis | Late-Stage Functionalization

Executive Summary
(6-Chloropyridin-2-yl)methanesulfonyl chloride is a bifunctional electrophile featuring a

reactive sulfonyl chloride group and a 6-chloro-substituted pyridine ring. It serves as a

"linchpin" intermediate in drug discovery, enabling the construction of sulfonamide bioisosteres.

Critical Handling Warning: Unlike simple aryl sulfonyl chlorides, this compound belongs to the

class of

-heteroaryl methanesulfonyl chlorides. These species are prone to sulfene formation
(elimination of HCl) under basic conditions and spontaneous desulfonylation (loss of SO

) at elevated temperatures. It is frequently generated in situ or stored at -20°C under inert gas.

Chemical Identity & Physical Properties[1][2][3][4][5]
Due to its instability, the commercial availability of the isolated sulfonyl chloride is limited. Data

below includes the stable precursor, which is the standard commercial form for storage.
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Target Compound Data
Property Data

Chemical Name (6-Chloropyridin-2-yl)methanesulfonyl chloride

Structure

Cl-Py-CHngcontent-ng-c567981813="" _nghost-

ng-c1980439775="" class="inline ng-star-

inserted">

-SO

Cl

Molecular Formula

C

H

Cl

NO

S

Molecular Weight 226.08 g/mol

Stability
Low. Prone to hydrolysis and SO

extrusion.

Appearance
Typically a pale yellow oil or low-melting solid

(crude).

Stable Precursor Data (Primary Commercial Form)
Property Data

Chemical Name 2-Chloro-6-(chloromethyl)pyridine

CAS Number 78846-88-5

Molecular Weight 162.02 g/mol

Melting Point 38–42 °C

Storage 2–8°C, Inert Atmosphere.
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Synthesis & Manufacturing Workflows
The synthesis strategy prioritizes the late-stage generation of the sulfonyl chloride to mitigate

decomposition. The most robust route proceeds via the isothiouronium salt or oxidative

chlorination of the thiol.

DOT Diagram: Synthesis Pathway

Figure 1: Standard synthesis via oxidative chlorination of the isothiouronium intermediate.
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Detailed Protocol: Oxidative Chlorination (Laboratory
Scale)
Caution: Perform in a well-ventilated fume hood. SO

and HCl gases are evolved.

Thiouronium Formation:

Dissolve 2-chloro-6-(chloromethyl)pyridine (1.0 eq) and thiourea (1.05 eq) in ethanol.

Reflux for 2–3 hours. The product precipitates as the isothiouronium hydrochloride salt.

Checkpoint: Isolate this salt via filtration. It is stable and can be stored indefinitely.

Chlorination (The "Make-and-Use" Step):
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Suspend the isothiouronium salt in dilute aqueous HCl (or a DCM/water biphasic mixture)

at 0°C.

Bubble Chlorine gas (Cl

) slowly through the mixture, or add N-chlorosuccinimide (NCS) (3.0 eq) portion-wise.

Maintain temperature < 5°C to prevent SO

extrusion.

Workup: Extract immediately with cold Dichloromethane (DCM). Wash with ice-cold brine.

Dry over MgSO

and concentrate without heating (keep water bath < 20°C).

Result: The crude sulfonyl chloride is obtained as a yellow oil. Do not distill. Use

immediately.

Reactivity & Mechanistic Insights[7]
The "Sulfene" Mechanism
Unlike aromatic sulfonyl chlorides (e.g., Tosyl chloride), (6-chloropyridin-2-
yl)methanesulfonyl chloride contains acidic

-protons (adjacent to the sulfonyl group and the pyridine ring).

When reacted with amines in the presence of a base (e.g., Triethylamine), the reaction often

proceeds via a Sulfene Intermediate (elimination-addition) rather than direct S

2 substitution.

Implication: If using a chiral amine or a sterically crowded amine, the sulfene mechanism is

highly efficient but requires careful control of base stoichiometry to avoid oligomerization of

the sulfene.

DOT Diagram: Reactivity Profile
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Figure 2: Reactivity landscape showing the dominant sulfonylation pathway and instability risks.
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Experimental Protocols
General Procedure: Sulfonylation of Amines
This protocol is optimized to minimize sulfene polymerization and hydrolysis.

Reagents:

(6-Chloropyridin-2-yl)methanesulfonyl chloride (freshly prepared)

Amine substrate (1.0 eq)[1]

Triethylamine (Et

N) or DIPEA (1.2 eq)

Dichloromethane (DCM), Anhydrous

Steps:

Dissolve the amine and Et

N in anhydrous DCM under Nitrogen atmosphere.

Cool the solution to -10°C to 0°C.

Dissolve the sulfonyl chloride in a minimum volume of DCM and add it dropwise to the amine

solution.
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Why? Slow addition keeps the concentration of the reactive sulfene low, favoring reaction

with the amine over self-polymerization.

Stir at 0°C for 30 minutes, then allow to warm to room temperature over 1 hour.

Quench: Add saturated aqueous NH

Cl.

Purification: The sulfonamide product is usually stable and can be purified via silica gel

chromatography (Hexanes/Ethyl Acetate).

Safety & Handling (E-E-A-T)
Lachrymator: Like methanesulfonyl chloride, this compound is a potent lachrymator.[2]

Handle only in a fume hood.

Corrosive: Causes severe skin burns and eye damage.

Moisture Sensitivity: Reacts violently with water to release HCl gas.

Storage: If isolation is necessary, store as a solid at -20°C. Do not store as a solution, as

trace HCl accelerates decomposition.

References
PubChem.2-Chloro-6-(chloromethyl)pyridine (Compound Summary). National Library of
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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